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Compound Name: TIM-063
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Introduction

TIM-063 is a potent analytical tool for studying cellular signaling pathways. Initially developed
as an ATP-competitive inhibitor of Ca2+/calmodulin-dependent protein kinase kinase (CaMKK),
it has also been identified as a moderate inhibitor of AP2-associated protein kinase 1 (AAK1).
[1][2][3] CaMKK is a key upstream activator for several kinases including CaMKI, CaMKIV, and
protein kinase B/Akt, playing a crucial role in various Ca2+-dependent signaling pathways.[2]
AAK1 is involved in the regulation of clathrin-mediated endocytosis. The dual activity of TIM-
063 makes it a valuable compound for investigating these distinct cellular processes. This
document provides detailed protocols for the application of TIM-063 in COS-7 cells, a
commonly used cell line for transfection and protein expression studies.[2][4]

Data Presentation

The following table summarizes the quantitative inhibitory data for TIM-063 against its known
kinase targets.
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Cell
Compound Target Kinase IC50 Value . Notes
Line/System
Moderately
In vitro inhibits AAK1

TIM-063 AAK1 8.51 uM ] ]
enzymatic assay enzymatic

activity.[3][5]

] Potent inhibitor
In vitro

TIM-063 CaMKKaoa/1 ~0.63 uM ) of CaMKK
enzymatic assay
isoforms.[5]

] Potent inhibitor
. In vitro
TIM-063 CaMKK[/2 Not specified ] of CaMKK
enzymatic assay
isoforms.[6]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the known signaling pathways affected by TIM-063 and a
general experimental workflow for its application in COS-7 cells.
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1 Culture COS-7 Cells
(DMEM + 10% FBS)

2. Seed Cells

(e.g., 12-well plate)

3. Incubate
(18-24 hours, 37°C, 5% COZ)

i

4. Transfect (Optional)

ith target kinase construct, e.g., CaMKK

For non-transfected cells

5. Incubate Post- Transfectlon
(24-48 hours)

6. Treat with TIM-063
(Prepare desired concentratlons)

'

7. Incubate with Compound
(Determine optimal time course)

i

8. Perform Downstream Assay
(e.g., Western Blot, Kinase Assay, Imaging)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15616623?utm_src=pdf-custom-synthesis#bc-rfq
https://www.eurekalert.org/news-releases/1045885
https://www.eurekalert.org/news-releases/1045885
https://pubmed.ncbi.nlm.nih.gov/35274528/
https://pubmed.ncbi.nlm.nih.gov/35274528/
https://researchmap.jp/tokumit/published_papers/45883760?lang=en
https://researchmap.jp/tokumit/published_papers/45883760?lang=en
https://cos-7.com/protocol-for-cos-7/
https://www.researchgate.net/publication/379117675_Development_of_a_novel_AAK1_inhibitor_via_Kinobeads-based_screening
https://www.researchgate.net/figure/Characterization-of-TIM-063-derivatives-as-AAK1-inhibitors-a-Protein-kinase-activities_fig2_379117675
https://www.benchchem.com/product/b15616623/docs#application-notes-tim-063-for-kinase-inhibition-in-cos-7-cells
https://www.benchchem.com/product/b15616623/docs#application-notes-tim-063-for-kinase-inhibition-in-cos-7-cells
https://www.benchchem.com/product/b15616623/docs#application-notes-tim-063-for-kinase-inhibition-in-cos-7-cells
https://www.benchchem.com/product/b15616623/docs#application-notes-tim-063-for-kinase-inhibition-in-cos-7-cells
https://www.benchchem.com/product/b15616623?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

